Cas no 941970-15-6 (2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 941970-15-6
• MF: C₂₄H₂₉N₃O₄
• MW: 423.504766225815
• CID: 5923757
• PubChem ID: 16802412
• Update Time: 2025-05-20

2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,3-dihydroindole-1-carbonyl)piperidin-1-yl]-N-(2,4-dimethoxyphenyl)acetamide
• AKOS024643015
• N-(2,4-dimethoxyphenyl)-2-(4-(indoline-1-carbonyl)piperidin-1-yl)acetamide
• 941970-15-6
• F2356-1093
• SR-01000912189
• SR-01000912189-1
• 2-[4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl]-N-(2,4-dimethoxyphenyl)acetamide
• 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C24H29N3O4/c1-30-19-7-8-20(22(15-19)31-2)25-23(28)16-26-12-9-18(10-13-26)24(29)27-14-11-17-5-3-4-6-21(17)27/h3-8,15,18H,9-14,16H2,1-2H3,(H,25,28)
• InChI Key： WOPLVRQPEANPNH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CN1CCC(C(N2C3=C(C=CC=C3)CC2)=O)CC1

Computed Properties

• Exact Mass: 423.21580641g/mol
• Monoisotopic Mass: 423.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.1Ų

Additional information on 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide

Introduction to 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide and Its Significance in Modern Chemical Biology

2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide, identified by its CAS number 941970-15-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique chemical composition, featuring a piperidine core linked to an indole moiety and an acetylamide functional group, positions it as a promising candidate for further exploration in drug discovery.

The significance of 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide is underscored by its structural features, which suggest a high degree of molecular complexity and versatility. The presence of multiple aromatic rings and heterocyclic systems within its framework hints at a rich spectrum of biological activities. Such structural motifs are often exploited in medicinal chemistry to modulate target interactions, leading to compounds with enhanced efficacy and selectivity.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous biological pathways. The compound’s design incorporates elements that could facilitate binding to specific PPIs, making it a valuable tool for investigating the mechanisms underlying various diseases. Furthermore, the incorporation of dimethoxyphenyl and indole substituents may contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

Advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential bioactivity. 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide has been subjected to virtual screening using various docking algorithms to predict its interaction with biological targets. These studies have revealed promising binding affinities with several key enzymes and receptors implicated in cancer and inflammatory diseases. Such findings warrant further experimental validation through in vitro and in vivo assays.

The synthesis of this compound presents a formidable challenge due to its complex architecture. However, recent methodologies in organic chemistry have facilitated the construction of such intricate molecules with greater efficiency. Techniques such as multi-step cross-coupling reactions and transition-metal-catalyzed transformations have been employed to assemble the core structural elements. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for downstream applications.

Preclinical studies have begun to explore the pharmacological profile of 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide. Initial findings suggest that it exhibits significant inhibitory activity against certain kinases and transcription factors. These effects are particularly relevant in the context of oncology research, where targeted inhibition of aberrant signaling pathways is a cornerstone therapeutic strategy. Additionally, the compound’s ability to modulate immune responses has been observed in preliminary assays, indicating potential applications in immunotherapy.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models have been developed to assess the likelihood of success for candidates like 941970-15-6 based on their structural features. These models take into account factors such as solubility, toxicity profiles, and bioavailability to rank compounds according to their potential for clinical translation. Such innovations are accelerating the pace at which novel therapeutics are brought into development pipelines.

Future directions for research on 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide include exploring its mechanism of action at a molecular level. High-resolution structural determinations using techniques like X-ray crystallography can provide insights into how this compound interacts with its biological targets. Such structural information is invaluable for designing next-generation derivatives with improved properties.

The role of indole derivatives in medicinal chemistry cannot be overstated. These heterocycles are known for their broad spectrum of biological activities and have been incorporated into numerous FDA-approved drugs. The presence of an indole moiety in 941970-15-6 suggests that it may share some pharmacological similarities with established therapeutics while also offering novel mechanisms of action. This underscores the importance of continued investigation into this class of compounds.

The development of novel synthetic methodologies remains a critical aspect of advancing pharmaceutical research. Techniques such as flow chemistry and continuous manufacturing are being explored to streamline the production processes for complex molecules like 2-4-(2,3-dihydro-1H-indole-1-carbonyl)piperidin-1-ylnaphthalene acetamide, reducing costs and improving scalability. These innovations are essential for translating promising candidates from academic laboratories into viable clinical candidates.

Collaborative efforts between academia and industry are increasingly vital for translating basic research into tangible therapeutic outcomes. Partnerships have been formed to leverage expertise across different disciplines, including computational biology, synthetic chemistry, and pharmacology. Such collaborations enhance the likelihood that compounds like 941970-15-z6 will progress through preclinical testing and ultimately reach patients in need.

The ethical considerations surrounding drug development must also be addressed throughout the research process. Ensuring that clinical trials are conducted responsibly is paramount to maintaining public trust in medical science. Transparent reporting of results—both positive and negative—is essential for advancing knowledge while upholding ethical standards.